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Compound of Interest

Compound Name: Ammonium formate

Cat. No.: B103936 Get Quote

Introduction

Ammonium formate (NH₄HCO₂) is the ammonium salt of formic acid. It is a colorless,

hygroscopic, crystalline solid with a molecular weight of 63.06 g/mol .[1][2][3][4] This compound

serves as a versatile reagent in various chemical applications, from organic synthesis to

analytical chromatography. This technical guide provides an in-depth overview of the core

physicochemical properties of ammonium formate, its applications, and relevant experimental

contexts for researchers, scientists, and drug development professionals.

Physicochemical Properties
Ammonium formate is characterized by its high solubility in water, which increases

significantly with temperature.[1] It is also soluble in liquid ammonia and alcohol.[1][4] Key

quantitative data are summarized in the table below.
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Property Value

Molecular Formula CH₅NO₂

Molecular Weight 63.06 g/mol [1][2][3][4]

CAS Number 540-69-2[1][2]

Melting Point 116-121 °C[1][2]

Density 1.280 g/cm³[1]

Appearance
White monoclinic deliquescent crystals or

granules[1]

Chemical Structure and Visualization
The chemical structure of ammonium formate consists of the ammonium cation (NH₄⁺) and

the formate anion (HCOO⁻). The ionic bond between these two components defines its salt

characteristics.
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Caption: Chemical structure of Ammonium Formate.

Applications in Research and Development
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Ammonium formate is a widely utilized compound in various scientific domains:

Organic Synthesis: It is a key reagent in the Leuckart reaction, a method for the reductive

amination of aldehydes and ketones.[1][2]

Analytical Chemistry: Due to its volatility and buffering capacity at low pH (2.7-3.7), it is an

excellent buffer in High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC/MS).[1]

Catalysis: It is used in conjunction with palladium on carbon (Pd/C) for the reduction of

various functional groups.[1]

Biochemistry: In biological studies, formate, the conjugate base of formic acid, is an

intermediate in normal metabolism and has been studied for its effects on mitochondrial

electron transport.[3]

Experimental Protocols: A Note on Methodologies
The effective use of ammonium formate in a laboratory setting requires adherence to specific

experimental protocols. For instance, in its application as a buffer for LC/MS, the concentration

of the ammonium formate solution must be precisely controlled to achieve optimal separation

and ionization. A typical starting concentration for an LC/MS mobile phase buffer is 10 mM.

Preparation of a 10 mM Ammonium Formate Buffer:

Reagents and Equipment:

Ammonium formate (≥99.0% purity)

Ultrapure water (18.2 MΩ·cm)

Formic acid (for pH adjustment)

pH meter

Volumetric flask

Magnetic stirrer and stir bar
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Procedure:

Weigh out the required mass of ammonium formate to prepare the desired volume of a

10 mM solution (e.g., 0.06306 g for 100 mL).

Dissolve the ammonium formate in approximately 80% of the final volume of ultrapure

water in a volumetric flask.

Gently stir the solution until the solid is completely dissolved.

Adjust the pH of the solution to the desired value (typically between 2.7 and 3.7 for

reverse-phase chromatography) by adding formic acid dropwise while monitoring with a

calibrated pH meter.

Add ultrapure water to the final volume mark on the volumetric flask.

Filter the buffer solution through a 0.22 µm filter to remove any particulate matter before

use in an HPLC or LC/MS system.

Safety and Handling
Ammonium formate is a hygroscopic and stable compound.[1] However, it is incompatible

with strong acids and strong oxidizing agents.[1] Appropriate personal protective equipment

(PPE), including safety glasses and gloves, should be worn when handling the compound.

Store in a cool, dry place away from incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103936#ammonium-formate-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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